Cas no 100792-01-6 (5-methyl-1,3-oxazinan-2-one)

5-methyl-1,3-oxazinan-2-one structure
5-methyl-1,3-oxazinan-2-one structure
Product Name:5-methyl-1,3-oxazinan-2-one
CAS No:100792-01-6
MF:C5H9NO2
MW:115.130461454391
CID:1129687
PubChem ID:55299847
Update Time:2025-04-20

5-methyl-1,3-oxazinan-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-1,3-oxazinan-2-one
    • 100792-01-6
    • 2H-1,3-Oxazin-2-one, tetrahydro-5-methyl-
    • SCHEMBL5040091
    • DTXSID30717659
    • AKOS006378803
    • Inchi: 1S/C5H9NO2/c1-4-2-6-5(7)8-3-4/h4H,2-3H2,1H3,(H,6,7)
    • InChI Key: LELZSUDFAAFITO-UHFFFAOYSA-N
    • SMILES: O1C(NCC(C)C1)=O

Computed Properties

  • Exact Mass: 115.06337
  • Monoisotopic Mass: 115.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33
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